Cas no 720000-05-5 (tert-butyl N-{2-[(2R)-pyrrolidin-2-yl]ethyl}carbamate)

• Product Name: tert-butyl N-{2-[(2R)-pyrrolidin-2-yl]ethyl}carbamate
• CAS No: 720000-05-5
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD06656825
• CID: 558390
• PubChem ID: 53249199
• Update Time: 2025-06-08

tert-butyl N-{2-[(2R)-pyrrolidin-2-yl]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[2-(2R)-2-pyrrolidinylethyl]-, 1,1-dimethylethyl ester (9CI)
• (R)-(2-Pyrrolidin-2-yl-ethyl)-carbamic acid tert-butyl ester
• (R)-tert-Butyl 2-(pyrrolidin-2-yl)ethylcarbamate
• A26525
• AB1006664
• AG-A-07061
• B-1585
• CTK7G9215
• PB24905
• SureCN5110642
• tert-butyl N-{2-[(2R)-pyrrolidin-2-yl]ethyl}carbamate
• (R)-tert-Butyl (2-(pyrrolidin-2-yl)ethyl)carbamate
• tert-butyl N-[2-[(2R)-pyrrolidin-2-yl]ethyl]carbamate
• SCHEMBL5110642
• DTXSID30692896
• Carbamic acid, [2-(2R)-2-pyrrolidinylethyl]-, 1,1-dimethylethyl ester (9CI)
• AKOS024261783
• Carbamic acid,[2-(2R)-2-pyrrolidinylethyl]-,1,1-dimethylethyl ester(9ci)
• (R)-tert-Butyl(2-(pyrrolidin-2-yl)ethyl)carbamate
• CS-0047914
• VDB00005
• MFCD06656825
• 720000-05-5
• EN300-1178689
• tert-Butyl {2-[(2R)-pyrrolidin-2-yl]ethyl}carbamate
• AS-34330
• (R)-tert-butyl 2-(Pyrrolidin-2-yl)ethylcarbamate ee
• DB-074511

• MDL： MFCD06656825
• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-8-6-9-5-4-7-12-9/h9,12H,4-8H2,1-3H3,(H,13,14)/t9-/m1/s1
• InChI Key： UNANQGCDACTJPA-SECBINFHSA-N
• SMILES： O(C(NCC[C@H]1CCCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 0.986

Additional information on tert-butyl N-{2-[(2R)-pyrrolidin-2-yl]ethyl}carbamate

Comprehensive Overview of tert-butyl N-{2-[(2R)-pyrrolidin-2-yl]ethyl}carbamate (CAS No. 720000-05-5)

The compound tert-butyl N-{2-[(2R)-pyrrolidin-2-yl]ethyl}carbamate (CAS No. 720000-05-5) is a chiral carbamate derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structure, featuring a pyrrolidine ring and a tert-butyl carbamate group, makes it a versatile intermediate for designing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in asymmetric synthesis and drug discovery.

One of the most searched questions about tert-butyl N-{2-[(2R)-pyrrolidin-2-yl]ethyl}carbamate revolves around its synthetic routes. The compound is often prepared via stereoselective methods, leveraging the chiral (2R)-pyrrolidin-2-yl moiety to achieve high enantiopurity. Recent advancements in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with the global push for sustainable practices.

In pharmaceutical research, CAS No. 720000-05-5 is valued for its potential as a building block in peptidomimetics and protease inhibitors. Its carbamate group provides stability, while the pyrrolidine ring contributes to conformational rigidity, enhancing binding affinity to biological targets. These properties are particularly relevant in the development of central nervous system (CNS) therapeutics, a hot topic in modern drug discovery.

Another trending discussion involves the compound's role in click chemistry and bioconjugation. The tert-butyloxycarbonyl (Boc) protecting group in tert-butyl N-{2-[(2R)-pyrrolidin-2-yl]ethyl}carbamate is easily removable under mild acidic conditions, making it ideal for stepwise synthesis of complex molecules. This feature is frequently explored in antibody-drug conjugates (ADCs) and prodrug design, areas gaining traction in oncology research.

From a commercial perspective, the demand for CAS No. 720000-05-5 is driven by its scalability and compatibility with continuous flow chemistry. Manufacturers emphasize high-purity grades to meet the stringent requirements of Good Manufacturing Practice (GMP), addressing concerns about batch consistency—a common query among buyers. Analytical techniques like HPLC and chiral chromatography are critical for quality control, ensuring compliance with regulatory standards.

In summary, tert-butyl N-{2-[(2R)-pyrrolidin-2-yl]ethyl}carbamate exemplifies the intersection of innovation and practicality in organic synthesis. Its applications span from asymmetric catalysis to biopharmaceuticals, reflecting the compound's adaptability to evolving scientific trends. As research continues to uncover new utilities, this molecule remains a focal point for chemists and pharmacologists alike.